Cas no 2500-03-0 (2,5-Dichloro-4-methoxybenzoic Acid)

• Product name: 2,5-Dichloro-4-methoxybenzoic Acid
• CAS No: 2500-03-0
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1420237
• PubChem ID: 14598854

2,5-Dichloro-4-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dichloro-4-methoxy-
• 2,5-DICHLORO-4-METHOXYBENZOIC ACID
• DTXSID50562087
• Z1416168819
• 3,6-dichloroanisic acid
• A929694
• DS-18743
• 2,5-dichloro-4-methoxybenzoicacid
• 2500-03-0
• O10610
• MFCD00214270
• SCHEMBL2730020
• EN300-141025
• AKOS019066621
• CS-0450054
• 2,5-Dichloro-4-methoxybenzoic Acid

• MDL： MFCD00214270
• Inchi： InChI=1S/C8H6Cl2O3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： VIMHPDKXVNPSTD-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)Cl)C(=O)O)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,5-Dichloro-4-methoxybenzoic Acid

Introduction to 2,5-Dichloro-4-methoxybenzoic Acid (CAS No. 2500-03-0)

2,5-Dichloro-4-methoxybenzoic Acid (CAS No. 2500-03-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a methoxy group attached to a benzoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 2,5-Dichloro-4-methoxybenzoic Acid is C₈H₅Cl₂O₃, and its molecular weight is approximately 218.03 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various experimental settings.

In recent years, the study of 2,5-Dichloro-4-methoxybenzoic Acid has expanded beyond its basic chemical properties to explore its potential biological activities and applications. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the chlorine atoms and the methoxy group provides a platform for further functionalization, enabling the creation of a wide range of derivatives with diverse biological activities.

2,5-Dichloro-4-methoxybenzoic Acid has been investigated for its potential as an inhibitor of various enzymes and receptors. For instance, studies have shown that it can act as an inhibitor of carbonic anhydrase, an enzyme involved in regulating pH levels in the body. This property makes it a promising candidate for the development of drugs targeting conditions such as glaucoma and epilepsy. Additionally, research has explored its potential as an anti-inflammatory agent due to its ability to modulate the activity of cyclooxygenase (COX) enzymes.

In the realm of cancer research, 2,5-Dichloro-4-methoxybenzoic Acid has been studied for its antiproliferative effects on various cancer cell lines. Preclinical studies have demonstrated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation. These findings suggest that 2,5-Dichloro-4-methoxybenzoic Acid could be a valuable lead compound for the development of novel anticancer therapies.

Beyond its direct biological activities, 2,5-Dichloro-4-methoxybenzoic Acid has also been used as a building block in the synthesis of more complex molecules with therapeutic potential. For example, it has been employed in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. Prodrugs are inactive precursors that are converted into their active forms within the body, often leading to improved bioavailability and reduced side effects.

The environmental impact of 2,5-Dichloro-4-methoxybenzoic Acid is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, understanding its behavior in environmental systems is crucial for ensuring its safe use and disposal. Studies have shown that it can be biodegraded by certain microorganisms under aerobic conditions, suggesting that it may have a relatively low environmental persistence compared to other chlorinated compounds.

In conclusion, 2,5-Dichloro-4-methoxybenzoic Acid (CAS No. 2500-03-0) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure provides a foundation for further functionalization and exploration of new derivatives with diverse biological activities. Ongoing research continues to uncover new insights into its properties and potential uses, making it an important molecule for both academic and industrial research.